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Compound of Interest

Compound Name: Ethyl 2-chloromethylbenzoate

Cat. No.: B072465 Get Quote

Ethyl 2-chloromethylbenzoate (CAS No: 1531-78-8; Molecular Formula: C₁₀H₁₁ClO₂) is a

bifunctional aromatic compound of significant interest to the chemical research and drug

development sectors.[1][2] With a molecular weight of 198.65 g/mol , its structure incorporates

an ethyl ester and a reactive chloromethyl group on a benzene ring in an ortho configuration.[1]

This specific arrangement makes it a valuable electrophilic building block. The chloromethyl

group serves as a potent handle for introducing the 2-(ethoxycarbonyl)benzyl moiety into a

wide range of molecules via nucleophilic substitution reactions. This functionality is crucial for

constructing more complex molecular architectures, positioning Ethyl 2-
chloromethylbenzoate as a key intermediate in the synthesis of novel pharmaceutical agents,

agrochemicals, and fine chemicals.

This guide serves as a technical resource for researchers and procurement specialists,

providing a comprehensive overview of the commercial landscape, critical quality assessment

protocols, and essential handling considerations for Ethyl 2-chloromethylbenzoate.

Part 1: The Commercial Landscape - Sourcing and
Procurement
The procurement of high-quality starting materials is the foundational step for any successful

research and development program. The commercial availability of Ethyl 2-
chloromethylbenzoate is robust, with a diverse supplier base ranging from large-scale

manufacturers to specialized fine chemical providers.
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Identifying and Vetting Suppliers
A majority of the primary manufacturers and suppliers of Ethyl 2-chloromethylbenzoate are

located in China, accessible through various online chemical marketplaces and direct company

websites.[3][4][5] When sourcing this compound, researchers should consider the supplier's

reputation, their role as a manufacturer versus a distributor, and their ability to provide

comprehensive technical documentation.

Table 1: Representative Commercial Suppliers of Ethyl 2-chloromethylbenzoate

Supplier Type
Representative
Companies

Typical Offerings
Key
Considerations

Online Marketplaces
ChemicalBook,

Echemi, ChemNet

Listings from

numerous, primarily

Chinese, suppliers.[3]

[4][6]

Variable quality and

documentation. Good

for initial sourcing and

price comparison.

Diligence is required

to vet the actual

manufacturer.

Fine Chemical

Suppliers

HANGZHOU LEAP

CHEM CO., LTD.[5],

JHECHEM CO LTD[4]

Research quantities

(grams) to bulk

quantities (kilograms).

Often provide detailed

technical support.

Established quality

control systems. May

offer higher purity

grades suitable for

more sensitive

applications.

Specialty Producers Pharmaffiliates[2]

May offer the

compound as a

reference standard or

as part of a catalog of

pharmaceutical

intermediates.

High purity is

expected, but

quantities may be

limited to research

scale.

Procurement Strategy: A Scientist's Checklist
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Request a Quotation: Inquire about price per gram/kilogram, available purity grades (e.g.,

>98% HPLC), and estimated lead times.

Demand Documentation: Always request a Certificate of Analysis (CoA) for the specific batch

you will receive. A Safety Data Sheet (SDS) is also mandatory for ensuring safe handling

protocols.

Clarify Logistics: Understand the shipping terms, customs clearance responsibilities, and

typical delivery timelines, especially for international orders.

Evaluate Packaging: Ensure the product will be shipped in appropriate, secure containers to

maintain its integrity during transit.

Part 2: Quality Assessment and Specification
Analysis
The trustworthiness of experimental data is directly linked to the quality of the starting

materials. For a reactive intermediate like Ethyl 2-chloromethylbenzoate, verifying its identity

and purity upon receipt is a non-negotiable step in the research workflow.

The Gatekeeper of Quality: The Certificate of Analysis
(CoA)
A CoA is a batch-specific document that certifies a product meets a defined set of

specifications. It is the primary tool for initial quality assessment. Researchers should critically

evaluate the CoA to ensure it contains sufficient detail and that the analytical methods used are

appropriate.

Table 2: Decoding a Typical Certificate of Analysis
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Parameter
Typical
Specification

Analytical Method
Rationale and
Scientific Insight

Appearance
White crystalline

powder or clear liquid
Visual Inspection

A simple but important

first check. Any

deviation (e.g.,

discoloration) could

indicate impurities or

degradation.[4]

Identity Confirmation Conforms to structure
¹H NMR, IR, Mass

Spectrometry

Confirms the

molecular structure.

¹H NMR is particularly

powerful as it provides

a detailed fingerprint

of the molecule,

allowing for the

detection of structural

isomers or related

impurities.

Assay / Purity ≥98.0%
Gas Chromatography

(GC) or HPLC

Quantifies the amount

of Ethyl 2-

chloromethylbenzoate

relative to impurities.

For drug

development, high

purity is essential to

avoid side reactions

and ensure

reproducible results.

[3]

Water Content ≤0.5% Karl Fischer Titration Water can interfere

with many

organometallic or

moisture-sensitive

reactions where this
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reagent might be

used.

Boiling/Melting Point
Conforms to reference

range

Physical

Measurement

A sharp melting or

boiling point range is a

classic indicator of

high purity.[4][6]

Workflow for Incoming Material Verification
A systematic approach to verifying a new chemical batch ensures its suitability for research.

This workflow integrates documentation review with in-house analytical testing to create a self-

validating system.
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Phase 1: Documentation & Physical Inspection

Phase 2: Analytical Confirmation

Phase 3: Final Disposition

Receive Shipment

Verify Container Integrity
& Labeling

Review Supplier's
Certificate of Analysis (CoA)

Prepare Sample for
¹H NMR Analysis

Acquire Spectrum & 
Compare to Reference

Optional: Run HPLC/GC
for Purity Confirmation

Does Data Match CoA
& Reference?

Accept Batch
Log into Inventory

Yes

Quarantine Batch
Contact Supplier

No
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Caption: General Sₙ2 reaction pathway using Ethyl 2-chloromethylbenzoate.

This reactivity is foundational in medicinal chemistry for creating scaffolds and in materials

science for modifying polymers or surfaces.

Probable Synthetic Route and Impurity Profile
The most common industrial synthesis of this compound likely involves the free-radical

chlorination of ethyl 2-methylbenzoate (ethyl o-toluate). This reaction is typically initiated by UV

light or a radical initiator. [7] Understanding this synthesis provides insight into potential

impurities. Incomplete chlorination could leave residual ethyl 2-methylbenzoate. Over-

chlorination could result in the formation of ethyl 2-(dichloromethyl)benzoate. The presence of

these impurities can be monitored by GC or ¹H NMR analysis.

Safety and Handling Precautions
As a reactive alkylating agent, Ethyl 2-chloromethylbenzoate must be handled with care.

While a specific, verified SDS for this exact compound was not retrieved, data from analogous

structures (e.g., other chloromethyl benzoates) suggests it should be treated as a hazardous

substance. [8]

Hazard Class: Likely to be corrosive, a skin/eye irritant, and a lachrymator. [8][9]* Handling:

Always handle inside a certified chemical fume hood.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), a lab

coat, and splash-proof safety goggles. [8]* Storage: Store in a tightly sealed container in a
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cool, dry, and well-ventilated area, away from incompatible materials such as strong bases

and oxidizing agents. [4]

Conclusion
Ethyl 2-chloromethylbenzoate is a commercially accessible and synthetically valuable

intermediate for chemical research and development. Its effective use hinges on a diligent

procurement process, focusing on suppliers who provide robust technical documentation, and

a rigorous in-house quality verification workflow. By combining a critical review of the Certificate

of Analysis with confirmatory analytical techniques like ¹H NMR, researchers can ensure the

integrity of their starting material, leading to more reliable and reproducible scientific outcomes.

Adherence to strict safety protocols is paramount due to the compound's reactive nature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.echemi.com/produce/pr220728133478-ethyl-2-chloromethylbenzoate.html
https://www.benchchem.com/product/b072465?utm_src=pdf-body
https://www.benchchem.com/product/b072465?utm_src=pdf-body
https://www.benchchem.com/product/b072465?utm_src=pdf-body
https://www.benchchem.com/product/b072465?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072465?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Ethyl 2-(chloromethyl)benzoate | C10H11ClO2 | CID 12937460 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. pharmaffiliates.com [pharmaffiliates.com]

3. Ethyl 2-chloromethylbenzoate | 1531-78-8 [chemicalbook.com]

4. echemi.com [echemi.com]

5. echemi.com [echemi.com]

6. Ethyl 2-chloromethylbenzoate 1531-78-8, Information for Ethyl 2-chloromethylbenzoate
1531-78-8, Suppliers of China Ethyl 2-chloromethylbenzoate 1531-78-8 [chemnet.com]

7. CN101434545A - Method for preparing methyl p-chloromethyl benzoate - Google Patents
[patents.google.com]

8. tcichemicals.com [tcichemicals.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Introduction: The Strategic Importance of a Key
Synthetic Intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072465#commercial-availability-of-ethyl-2-
chloromethylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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